59-06-3

Ethopabate

In Stock

• CAS RN:
• 59-06-3

• Formula:
• C12H15NO4

• InChI:
• InChI=1S/C12H15NO4/c1-4-17-11-7-9(13-8(2)14)5-6-10(11)12(15)16-3/h5-7H,4H2,1-3H3,(H,13,14)

• InChIKey:
• GOVWOKSKFSBNGD-UHFFFAOYSA-N

• This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Ethopabate is a folate metabolism inhibitor used in the prophylaxis and treatment of coccidiosis in chickens.
  

1-Fluoro-4-isopropoxybenzene

In Stock

• CAS RN:
• 459-06-3

• Formula:
• C9H11FO

• InChI:
• InChI=1S/C9H11FO/c1-7(2)11-9-5-3-8(10)4-6-9/h3-7H,1-2H3

• InChIKey:
• CQNOLDRFHJLOPA-UHFFFAOYSA-N

• 1-Fluoro-4-isopropoxybenzene is a useful research compound. Its molecular formula is C9H11FO and its molecular weight is 154.18 g/mol. The purity is usually 95%.

2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-tridecyl-

• CAS RN:
• 5259-06-3

• Formula:
• C20H32O3

• InChI:
• InChI=1S/C20H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-15-18(21)16-19(23-2)20(17)22/h15-16H,3-14H2,1-2H3

• InChIKey:
• CBEDFJLNGRMUQV-UHFFFAOYSA-N

• 2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-tridecyl- is a natural product found in Ardisia polysticta and Ardisia virens with data available.

2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-

• CAS RN:
• 13959-06-3

• Formula:
• C14H13NO3

• InChI:
• InChI=1S/C14H13NO3/c1-9-8-12(17)13(10(2)16)14(18)15(9)11-6-4-3-5-7-11/h3-8,17H,1-2H3

• InChIKey:
• OMXKDDUKADMJBN-UHFFFAOYSA-N

• 2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl- is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.262. The purity is usually 95%.

3-(1H-pyrrol-1-yl)propanoic acid

In Stock

• CAS RN:
• 89059-06-3

• Formula:
• C7H9NO2

• InChI:
• InChI=1S/C7H9NO2/c9-7(10)3-6-8-4-1-2-5-8/h1-2,4-5H,3,6H2,(H,9,10)

• InChIKey:
• RZJWSGHNRLPGHP-UHFFFAOYSA-N

• 1H-Pyrrole-1-propionic acid (COOH-Py) is a pyrrole (Py) derivative that acts as a conductive polymer with an acid functional group that gives an anionic character to the polymeric films. It can be prepared by the hydrolysis of 1-(2-cyanoethyl)pyrrole.
  
  

5-{[2-(4-ethoxyphenyl)-4-(2-methylphenyl)-4H-chromen-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• CAS RN:
• 330559-06-3

• Formula:
• C28H23NO3S2

• InChI:
• InChI=1S/C28H23NO3S2/c1-3-31-19-14-12-18(13-15-19)26-22(16-24-27(30)29-28(33)34-24)25(20-9-5-4-8-17(20)2)21-10-6-7-11-23(21)32-26/h4-16,25H,3H2,1-2H3,(H,29,30,33)/b24-16+

• InChIKey:
• ZIHVWNFQRPSWJN-LFVJCYFKSA-N

• 5-{[2-(4-ethoxyphenyl)-4-(2-methylphenyl)-4H-chromen-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C28H23NO3S2 and its molecular weight is 485.6g/mol. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-iodobenzamide

In Stock

• CAS RN:
• 864859-06-3

• Formula:
• C17H14IN3O2S

• InChI:
• InChI=1S/C17H14IN3O2S/c1-10(22)21-7-6-11-13(8-19)17(24-15(11)9-21)20-16(23)12-4-2-3-5-14(12)18/h2-5H,6-7,9H2,1H3,(H,20,23)

• InChIKey:
• WCJJHTUAENAPGM-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-iodobenzamide is a useful research compound. Its molecular formula is C17H14IN3O2S and its molecular weight is 451.28. The purity is usually 95%.

2-[1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl]propan-2-ol

In Stock

• CAS RN:
• 924859-06-3

• Formula:
• C11H12FN3O

• InChI:
• InChI=1S/C11H12FN3O/c1-11(2,16)10-7-15(14-13-10)9-5-3-4-8(12)6-9/h3-7,16H,1-2H3

• InChIKey:
• QWQWMFUKYCAXDP-UHFFFAOYSA-N

• 2-[1-(3-fluorophenyl)-1H-1,2,3-triazol-4-yl]propan-2-ol is a useful research compound. Its molecular formula is C11H12FN3O and its molecular weight is 221.23 g/mol. The purity is usually 95%.

2-(3-Cyclohexylpropionyl)oxazole

In Stock

• CAS RN:
• 898759-06-3

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c14-11(12-13-8-9-15-12)7-6-10-4-2-1-3-5-10/h8-10H,1-7H2

• InChIKey:
• WMWFDVDGCXETNM-UHFFFAOYSA-N

• 2-(3-Cyclohexylpropionyl)oxazole is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

3-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide

• CAS RN:
• 940459-06-3

• Formula:
• C19H20N2O2

• InChI:
• InChI=1S/C19H20N2O2/c1-2-21(17-9-4-3-5-10-17)19(23)15-7-6-8-16(13-15)20-18(22)14-11-12-14/h3-10,13-14H,2,11-12H2,1H3,(H,20,22)

• InChIKey:
• OFUNRFVRBUCTFK-UHFFFAOYSA-N

• 3-[(cyclopropylcarbonyl)amino]-N-ethyl-N-phenylbenzamide is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.4g/mol. The purity is usually 95%.

(2S)-2-(9H-Fluorene-9-ylmethoxycarbonylamino)-4-oxo-4-[6-(dimethylamino)-2-naphthyl]butanoic acid

In Stock

• CAS RN:
• 453559-06-3

• Formula:
• C31H28N2O5

• InChI:
• InChI=1S/C31H28N2O5/c1-33(2)22-14-13-19-15-21(12-11-20(19)16-22)29(34)17-28(30(35)36)32-31(37)38-18-27-25-9-5-3-7-23(25)24-8-4-6-10-26(24)27/h3-16,27-28H,17-18H2,1-2H3,(H,32,37)(H,35,36)/t28-/m0/s1

• InChIKey:
• KOJKUONKDNPLAP-NDEPHWFRSA-N

• (2S)-2-(9H-Fluorene-9-ylmethoxycarbonylamino)-4-oxo-4-[6-(dimethylamino)-2-naphthyl]butanoic acid is a useful research compound. Its molecular formula is C31H28N2O5 and its molecular weight is 508.6 g/mol. The purity is usually 95%.

2-(2,4-dichlorophenoxy)-N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide

In Stock

• CAS RN:
• 327059-06-3

• Formula:
• C21H20Cl2N4O4S

• InChI:
• InChI=1S/C21H20Cl2N4O4S/c1-12-10-13(2)25-21(24-12)27-32(29,30)17-7-5-16(6-8-17)26-20(28)14(3)31-19-9-4-15(22)11-18(19)23/h4-11,14H,1-3H3,(H,26,28)(H,24,25,27)

• InChIKey:
• MDZSGFGCXGNPMB-UHFFFAOYSA-N

• 2-(2,4-dichlorophenoxy)-N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide is a useful research compound. Its molecular formula is C21H20Cl2N4O4S and its molecular weight is 495.4g/mol. The purity is usually 95%.

Tert-butyl (1-formylcyclopropyl)carbamate

In Stock

• CAS RN:
• 107259-06-3

• Formula:
• C9H15NO3

• InChI:
• InChI=1S/C9H15NO3/c1-8(2,3)13-7(12)10-9(6-11)4-5-9/h6H,4-5H2,1-3H3,(H,10,12)

• InChIKey:
• ACMHCEYCNRURST-UHFFFAOYSA-N

• Tert-butyl (1-formylcyclopropyl)carbamate is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.

Hydron;phosphate

• CAS RN:
• 149059-06-3

• Formula:
• H3PO4
  H3O4P
  H3PO4
  H3O4P

• InChI:
• InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)

• InChIKey:
• NBIIXXVUZAFLBC-UHFFFAOYSA-N

• Phosphoric acid, also known as phosphate or [po(OH)3], belongs to the class of inorganic compounds known as non-metal phosphates. These are inorganic non-metallic compounds containing a phosphate as its largest oxoanion. Phosphoric acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, phosphoric acid is primarily located in the cytoplasm. Phosphoric acid exists in all eukaryotes, ranging from yeast to humans. In humans, phosphoric acid is involved in the glutamate metabolism pathway, the glutathione metabolism pathway, the glycerol phosphate shuttle pathway, and the purine metabolism pathway. Phosphoric acid is also involved in several metabolic disorders, some of which include the hypophosphatasia pathway, the leigh syndrome pathway, creatine deficiency, guanidinoacetate methyltransferase deficiency, and L-arginine:glycine amidinotra...

Ethyl N-[(4-bromophenyl)sulfonyl]leucinate

In Stock

• CAS RN:
• 1093859-06-3

• Formula:
• C14H20BrNO4S

• InChI:
• InChI=1S/C14H20BrNO4S/c1-4-20-14(17)13(9-10(2)3)16-21(18,19)12-7-5-11(15)6-8-12/h5-8,10,13,16H,4,9H2,1-3H3

• InChIKey:
• ZRJWFAIGZDFWKC-UHFFFAOYSA-N

• Ethyl N-[(4-bromophenyl)sulfonyl]leucinate is a useful research compound. Its molecular formula is C14H20BrNO4S and its molecular weight is 378.28 g/mol. The purity is usually 95%.

2,3-Diaminobenzenesulfonamide

In Stock

• CAS RN:
• 1378259-06-3

• Formula:
• C6H9N3O2S

• InChI:
• InChI=1S/C6H9N3O2S/c7-4-2-1-3-5(6(4)8)12(9,10)11/h1-3H,7-8H2,(H2,9,10,11)

• InChIKey:
• XYDLQHCWLVSLIN-UHFFFAOYSA-N

• 2,3-Diaminobenzenesulfonamide is a useful research compound. Its molecular formula is C6H9N3O2S and its molecular weight is 187.22 g/mol. The purity is usually 95%.